Cas no 1039118-67-6 (2-amino-2-(2-fluoro-4-methylphenyl)acetic acid)

• Product Name: 2-amino-2-(2-fluoro-4-methylphenyl)acetic acid
• CAS No: 1039118-67-6
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 3142808
• PubChem ID: 3683401
• Update Time: 2025-07-23

2-amino-2-(2-fluoro-4-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-methyl-DL-phenylglycine
• MFCD04116045
• AKOS006292936
• JS-4008
• 2-amino-2-(2-fluoro-4-methylphenyl)acetic acid
• 2-Fluoro-4-methyl-DL-phenylglycine (H-DL-Phg(2-F,4-Me)-OH)
• N10906
• CS-0280249
• EN300-1841445
• 1039118-67-6

• MDL： MFCD04116045
• Inchi： 1S/C9H10FNO2/c1-5-2-3-6(7(10)4-5)8(11)9(12)13/h2-4,8H,11H2,1H3,(H,12,13)
• InChI Key： QUQKTQJPLKRTBB-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C(C(=O)O)N

Computed Properties

• Exact Mass: 183.06955672g/mol
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 302.2±42.0 °C at 760 mmHg
• Flash Point: 101.3±25.9 °C

2-amino-2-(2-fluoro-4-methylphenyl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-(2-fluoro-4-methylphenyl)acetic acid

Comprehensive Overview of 2-amino-2-(2-fluoro-4-methylphenyl)acetic acid (CAS No. 1039118-67-6)

2-amino-2-(2-fluoro-4-methylphenyl)acetic acid (CAS No. 1039118-67-6) is a fluorinated aromatic amino acid derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its 2-fluoro-4-methylphenyl moiety and acetic acid backbone, has garnered attention for its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role as a building block for peptide synthesis, enzyme inhibitors, and small-molecule therapeutics due to its ability to modulate biological activity through fluorine substitution.

The growing interest in fluorinated compounds like 2-amino-2-(2-fluoro-4-methylphenyl)acetic acid aligns with trends in medicinal chemistry, where fluorine incorporation enhances metabolic stability and binding affinity. A 2023 study highlighted its utility in designing targeted kinase inhibitors, addressing demands for precision medicine. Users frequently search for terms such as "fluoro amino acid applications" or "CAS 1039118-67-6 solubility," reflecting practical concerns about its physicochemical properties and compatibility with HPLC purification methods.

From a synthetic perspective, this compound’s chiral center at the alpha-amino position makes it valuable for asymmetric catalysis. Laboratories often inquire about "1039118-67-6 synthesis protocol" or "2-fluoro-4-methylphenyl derivatives," underscoring the need for optimized routes to achieve high enantiopurity. Recent advancements in continuous flow chemistry have streamlined its production, reducing waste—a key consideration for sustainable manufacturing.

In drug development, the 2-fluoro-4-methylphenyl group’s lipophilicity improves membrane permeability, a feature critical for CNS-targeting agents. Discussions on platforms like ResearchGate often focus on its potential in neurodegenerative disease research, linking to broader searches like "blood-brain barrier penetration." Additionally, its carboxylic acid functionality allows for facile conjugation, enabling combinatorial library design—a hot topic in AI-driven drug discovery.

Analytical challenges associated with 2-amino-2-(2-fluoro-4-methylphenyl)acetic acid include its detection in complex matrices. Queries such as "CAS 1039118-67-6 MS/MS fragmentation" reveal demand for advanced mass spectrometry methodologies. Collaborative studies with NMR experts have elucidated its conformational behavior, aiding in the rational design of analogs with improved target selectivity.

Regulatory and safety profiles of this compound are frequently addressed in industry forums. While not classified as hazardous, proper handling of fluorinated aromatic compounds requires adherence to green chemistry principles. Environmental persistence studies—prompted by searches like "1039118-67-6 biodegradability"—highlight its low ecotoxicity, supporting its use in eco-conscious applications.

Future directions for 2-amino-2-(2-fluoro-4-methylphenyl)acetic acid research may explore its integration with proteolysis-targeting chimeras (PROTACs), a trending area in oncology. As patent databases show increased filings for related structures, the compound’s versatility ensures its relevance in next-generation therapeutics. For suppliers and researchers, understanding its structure-activity relationships remains pivotal to unlocking novel pharmacological activities.